molecular formula C19H21N5O3S B2650511 3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034600-25-2

3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

Cat. No. B2650511
M. Wt: 399.47
InChI Key: KWYVEAWOVSXPEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality 3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds featuring thiadiazole, quinazoline dione, and piperidine structures have been extensively studied for their biological activities. For example, 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones exhibit significant antimicrobial activities, particularly against gram-positive bacteria and fungi, showcasing the potential of related compounds in antimicrobial drug development (Prakash et al., 2011).

Hypotensive Agents

Quinazoline dione derivatives have been identified as potent hypotensive agents, indicating their potential application in the development of cardiovascular drugs. Specifically, compounds with certain piperidine substitutions have shown significant activity in relaxing blood vessels, highlighting their potential in treating hypertension (Eguchi et al., 1991).

Anticancer Activity

Novel 3-(1,3,4-thiadiazol-2-yl)-quinazolin-4-(3H)-ones have been synthesized and evaluated for their anticancer activity, demonstrating significant efficacy against human cervical cancer cells. This suggests that compounds with similar structural features may have potential applications in cancer therapy (Joseph et al., 2010).

Antimycobacterial Agents

Hybrid molecules combining 1,3,4-thiadiazole and piperazine with quinazoline derivatives have shown promising in vitro antimycobacterial activity. This indicates their potential use in developing treatments for tuberculosis and related bacterial infections (Patel & Rohit, 2021).

properties

IUPAC Name

3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N5O3S/c1-2-5-15-16(28-22-21-15)18(26)23-10-8-12(9-11-23)24-17(25)13-6-3-4-7-14(13)20-19(24)27/h3-4,6-7,12H,2,5,8-11H2,1H3,(H,20,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWYVEAWOVSXPEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=C(SN=N1)C(=O)N2CCC(CC2)N3C(=O)C4=CC=CC=C4NC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

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